Cas no 874129-49-4 (N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide)

N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide is a heterocyclic compound featuring a 1,2,5-oxadiazole core linked to a benzamide moiety with a propoxy substituent. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and material science. The oxadiazole ring contributes to stability and potential bioactivity, while the propoxybenzamide group enhances solubility and binding affinity in target applications. Its well-defined synthetic route allows for high purity and scalability, supporting research in drug discovery and functional materials. The compound’s balanced lipophilicity and electronic characteristics make it suitable for further derivatization in the development of pharmacologically active agents or advanced organic materials.

N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide structure

874129-49-4 structure

Product Name:N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide

CAS No:874129-49-4

MF:C₁₈H₁₇N₃O₃

MW:323.345884084702

CID:5421135

Update Time:2025-05-19

N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide Chemical and Physical Properties

Names and Identifiers

- N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide
- Benzamide, N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxy-
- Inchi： 1S/C18H17N3O3/c1-2-12-23-15-11-7-6-10-14(15)18(22)19-17-16(20-24-21-17)13-8-4-3-5-9-13/h3-11H,2,12H2,1H3,(H,19,21,22)
- InChI Key： PRZKCENWLOLNAM-UHFFFAOYSA-N
- SMILES： C(NC1C(C2=CC=CC=C2)=NON=1)(=O)C1=CC=CC=C1OCCC

N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3334-2757-2μmol	N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide	874129-49-4	90%+	2μmol	$57.0	2023-07-27
Life Chemicals	F3334-2757-5μmol	N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide	874129-49-4	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3334-2757-1mg	N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide	874129-49-4	90%+	1mg	$54.0	2023-07-27
Life Chemicals	F3334-2757-2mg	N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide	874129-49-4	90%+	2mg	$59.0	2023-07-27
Life Chemicals	F3334-2757-3mg	N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide	874129-49-4	90%+	3mg	$63.0	2023-07-27
Life Chemicals	F3334-2757-4mg	N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide	874129-49-4	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3334-2757-5mg	N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide	874129-49-4	90%+	5mg	$69.0	2023-04-26

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Additional information on N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide

Comprehensive Overview of N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide (CAS No. 874129-49-4)

N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide (CAS No. 874129-49-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both phenyl and propoxybenzamide moieties in its structure enhances its versatility, making it a subject of interest for drug discovery and material science.

In recent years, the demand for oxadiazole derivatives has surged, driven by their applications in designing novel therapeutics. Researchers are particularly intrigued by the N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide due to its potential as a kinase inhibitor or anti-inflammatory agent. These properties align with current trends in precision medicine, where targeted therapies are prioritized. The compound's CAS No. 874129-49-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide involves multi-step organic reactions, often starting from 2-propoxybenzoic acid and 4-phenyl-1,2,5-oxadiazol-3-amine. Optimizing its yield and purity is a key focus for chemists, as impurities can affect its efficacy in downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring compliance with industry standards.

From an industrial perspective, CAS No. 874129-49-4 is often discussed in forums related to custom synthesis and contract manufacturing. Companies specializing in fine chemicals frequently list this compound in their catalogs, catering to the needs of research institutions and pharmaceutical developers. Its stability under various conditions makes it a viable candidate for scaling up production, a topic of interest for process chemists.

Environmental and safety considerations are also critical when handling N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide. While it is not classified as hazardous, proper storage in cool, dry environments is recommended to maintain its integrity. Regulatory compliance, such as REACH and GMP guidelines, is essential for its commercial distribution, ensuring it meets global safety standards.

In the context of AI-driven drug discovery, CAS No. 874129-49-4 has been featured in computational studies predicting its binding affinity to various biological targets. This aligns with the growing trend of using machine learning to accelerate the identification of promising compounds. Such advancements highlight the compound's potential to contribute to next-generation therapeutics.

For researchers seeking high-purity N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide, sourcing from reputable suppliers is paramount. Certificates of Analysis (CoA) and MSDS documentation are indispensable for verifying quality. The compound's molecular weight (C18H17N3O3) and solubility profile are additional parameters frequently queried in scientific literature.

In summary, N-(4-phenyl-1,2,5-oxadiazol-3-yl)-2-propoxybenzamide (CAS No. 874129-49-4) represents a compelling case study in the intersection of chemistry and biotechnology. Its structural complexity and functional adaptability position it as a valuable asset in both academic and industrial settings. As research progresses, this compound may unlock new possibilities in personalized medicine and sustainable agrochemicals, addressing some of the most pressing challenges in modern science.